Cas no 2171612-60-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid
• CAS No: 2171612-60-3
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6244391
• PubChem ID: 165538542
• Update Time: 2025-10-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid
• EN300-1518891
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-fluorobenzoic acid
• 2171612-60-3

• Inchi： 1S/C26H23FN2O6/c1-34-14-23(24(30)28-15-10-11-20(25(31)32)22(27)12-15)29-26(33)35-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： QBRGYWXJYUFTSQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171612-60-3, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a fluorine atom. The presence of these functional groups makes it a versatile building block for the synthesis of advanced materials and bioactive molecules.

The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal under acidic conditions make it an invaluable tool in organic synthesis. In this compound, the Fmoc group is attached to an amino group, which further connects to a propanamido chain. This chain is substituted with a methoxy group at the 3-position, adding to the molecule's complexity and functionality.

The fluorine atom at the 2-position of the benzoic acid ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This feature is particularly useful in designing molecules with specific reactivity or bioactivity. Recent studies have shown that fluorinated aromatic compounds are gaining attention in drug discovery due to their potential to modulate pharmacokinetic properties such as solubility and metabolic stability.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced pharmaceuticals. Researchers have explored its role in constructing bioactive molecules with improved potency and selectivity. For instance, its incorporation into peptide-based drugs has shown potential in enhancing drug delivery efficiency and reducing off-target effects.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various substrates, which are highly sought after in nanotechnology and surface engineering. Recent advancements in SAM formation techniques have leveraged this compound's ability to create highly ordered surfaces with tailored functionalities.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by selective oxidation and fluorination reactions. The development of efficient synthetic routes has been a focus of recent research, aiming to improve yield and reduce production costs.

From an analytical standpoint, this compound presents challenges due to its complex structure and functional groups. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for its characterization. These methods provide critical insights into its molecular integrity and purity, ensuring its suitability for downstream applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool in both academic research and industrial development. As research continues to uncover new possibilities for this molecule, its role in advancing science and technology is expected to grow significantly.